2-(2-{[(Benzyloxy)carbonyl]amino}cyclopentyl)acetic acid

• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol
• SMILES: C1CC(C(C1)NC(=O)OCC2=CC=CC=C2)CC(=O)O
• InChI: InChI=1S/C15H19NO4/c17-14(18)9-12-7-4-8-13(12)16-15(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)
• InChIKey: QISJJKRLORQCJW-UHFFFAOYSA-N

Cbz-Protected Cyclopentane γ-Amino Acid Building Block for Peptidomimetics

2-(2-{[(Benzyloxy)carbonyl]amino}cyclopentyl)acetic acid (CAS 1550967-94-6, molecular formula C₁₅H₁₉NO₄, MW 277.31 g/mol) is a protected non-proteinogenic amino acid derivative featuring a cyclopentane ring with a Cbz (benzyloxycarbonyl)-protected amino group at the 2-position and an acetic acid side chain . Upon deprotection, the compound yields a γ-amino acid scaffold (2-(2-aminocyclopentyl)acetic acid, also designated γAc₅a) wherein three bonds separate the amino and carboxyl termini—a backbone topology distinct from the more common α- and β-amino acid cyclopentane building blocks [1]. It is commercially sourced through Enamine Ltd. (Ukraine) and distributed by Sigma-Aldrich (catalog ENAH30495119), as well as through Leyan (catalog 2087056, 95% purity) .

Building block: Cbz-protected cyclopentane γ-amino acid (γAc₅a precursor)

Backbone: Three-bond γ-amino acid scaffold, distinct from α/β analogs

Deprotection: Cbz group cleavable by hydrogenolysis, orthogonal to Fmoc/Boc

Source: Primary manufacturer traceable (Enamine via Sigma-Aldrich)

• [1] Kang, Y.K.; Lee, J.Y. Helix foldamers of γ-peptides based on 2-aminocyclopentylacetic acid. New J. Chem., 2015, 39, 3241–3249. DOI: 10.1039/C4NJ01202J. View Source

Positional Isomerism: Why Cbz-Cyclopentane Analogs Are Not Interchangeable

The cyclopentane-Cbz-amino acid chemical space contains multiple positional and stereochemical isomers sharing the identical molecular formula C₁₅H₁₉NO₄ and molecular weight (277.31 g/mol), rendering them indistinguishable by bulk analytical methods yet functionally non-interchangeable . The target compound positions the protected amino group at the cyclopentane 2-position with a methylene-bridged acetic acid side chain, producing a γ-amino acid backbone upon deprotection—three bonds between amine and carboxyl termini [1]. In contrast, the commonly encountered analog 2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid (CAS 168633-36-1) places both the Cbz-amino and carboxyl groups on the same carbon, yielding an α-amino acid (cyclopentylglycine) scaffold with fundamentally different backbone spacing, hydrogen-bonding geometry, and peptide secondary structure propensity . Even global computed descriptors such as TPSA (75.63 Ų) and LogP (2.5562) are numerically identical between these two positional isomers on standard prediction platforms, masking the underlying connectivity differences that dictate downstream folding behavior . Substituting one regioisomer for the other without experimental validation of the deprotected scaffold will alter the peptide backbone length by one bond and redirect the conformational folding landscape—potentially converting a 14-helical γ-peptide architecture into an unstructured α-peptide segment [1].

Target (CAS 1550967-94-6)

Comparator (CAS 168633-36-1)

γ-Amino acid scaffold (3 bonds N–C)

α-Amino acid scaffold (2 bonds N–C)

14-Helical foldamer architecture

Unstructured or different secondary structure

Cbz orthogonal handle; free COOH

Cbz protected but different backbone spacing

Identical molecular formula and computed TPSA/LogP mask connectivity differences. Backbone substitution alters peptide folding landscape; not interchangeable without experimental validation.

• [1] Kang, Y.K.; Lee, J.Y. Helix foldamers of γ-peptides based on 2-aminocyclopentylacetic acid. New J. Chem., 2015, 39, 3241–3249. Demonstrates that γAc₅a oligomers preferentially adopt (P)-2.5₁₄-helical conformations. View Source

Quantitative Differentiation Evidence: Cbz-Protected γ-Amino Acid vs. Analogs

Backbone Spacing: γ-Amino Acid vs. α-Amino Acid Scaffold

The target compound, upon Cbz deprotection, yields 2-(2-aminocyclopentyl)acetic acid (γAc₅a), a γ-amino acid with three bonds between the amino nitrogen and carboxyl carbon. Its closest isomeric analog, 2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid (CAS 168633-36-1), deprotects to cyclopentylglycine—an α-amino acid with only two bonds separating N and COOH termini . Kang and Lee (2015) demonstrated through DFT calculations that oligo-γ-peptides of γAc₅a with homochiral (1S,2S) configurations preferentially adopt right-handed (P)-2.5₁₄-helical foldamer conformations in both chloroform and water, with the 14-helix becoming dominant as chain length increases beyond the dipeptide [1]. This γ-peptide 14-helix is a distinct structural motif from the 12-helix adopted by β-peptides containing trans-2-aminocyclopentanecarboxylic acid (trans-ACPC) residues [2].

Backbone Spacing

Class-level inference

3 bonds (γ) vs 2 bonds (α/β)

Determines secondary structure class (14-helix vs unstructured)

DFT validated against X-ray; γAc₅a yields (P)-2.5₁₄-helix

Evidence Dimension	Number of bonds between amino N and carboxyl C in deprotected scaffold
Target Compound Data	3 bonds (γ-amino acid: 2-(2-aminocyclopentyl)acetic acid, γAc₅a)
Comparator Or Baseline	2 bonds for CAS 168633-36-1 deprotected form (α-amino acid: cyclopentylglycine); 2 bonds for Cbz-cispentacin deprotected form (β-amino acid: ACPC)
Quantified Difference	+1 backbone bond length; alteration of peptide secondary structure class from α/β-helix space to γ-peptide 14-helix space
Conditions	DFT calculations (M06-2X/6-31+G(d)) in chloroform and water implicit solvation; validated against X-ray structures of γAc₆a hexapeptides (Kang & Lee, New J. Chem., 2015)

Why This Matters

The additional backbone bond fundamentally changes the hydrogen-bonding pseudocycle size (14-membered vs 12-membered for β-peptides) and helical pitch, determining whether the resulting peptide will adopt a γ-peptide 14-helix, a β-peptide 12-helix, or an unstructured conformation—a critical design parameter in structure-based foldamer and peptidomimetic drug discovery.

• [1] Kang, Y.K.; Lee, J.Y. Helix foldamers of γ-peptides based on 2-aminocyclopentylacetic acid. New J. Chem., 2015, 39, 3241–3249. Mean backbone torsion angles and helical parameters for 14-helical foldamers of γAc₅a reported. View Source
• [2] James, W.H.; Baquero, E.E.; Choi, S.H.; Gellman, S.H.; Zwier, T.S. Laser spectroscopy of conformationally constrained α/β-peptides: Ac-ACPC-Phe-NHMe and Ac-Phe-ACPC-NHMe. J. Phys. Chem. A, 2010, 114(3), 1581–1591. Demonstrates that trans-ACPC constrains β-peptide backbone, eliminating C6 H-bonded rings and favoring C8 structures. View Source

Conformational Preference: 14-Helix vs. 12-Helix or Sheet

DFT studies by Kang and Lee (2015) quantified the conformational energy landscape of γAc₅a (the deprotected scaffold of the target compound). The homochiral (1S,2S)-γAc₅a dipeptide exhibits a strong preference for the right-handed (P) 9-membered helix foldamer in chloroform and water, while oligopeptides (n ≥ 4) preferentially adopt (P)-2.5₁₄-helices with increasing solvent polarity [1]. In contrast, oligomers of the β-amino acid cis-2-aminocyclopentanecarboxylic acid (cis-ACPC) adopt a sheet-like secondary structure in DMSO, and trans-ACPC oligomers adopt 12-helical conformations [2]. The cyclopentane constraint on the Cβ–Cγ bond in γAc₅a differentially alters conformational preference and handedness compared to γ-peptides with cyclohexane constraints (γAc₆a), demonstrating that both ring size and backbone spacing combinatorially determine foldamer architecture [1].

Conformational Preference

Class-level inference

(P)-2.5₁₄-helix (n≥4) vs 12-helix or sheet

γAc₅a oligomers adopt distinct foldamer architecture

DFT M06-2X/6-31+G(d); validated vs X-ray hexapeptides

Evidence Dimension	Preferred peptide secondary structure in solution
Target Compound Data	γAc₅a oligomers (n ≥ 4): (P)-2.5₁₄-helix; γAc₅a dipeptide: (P)-9-membered helix (chloroform and water, DFT M06-2X/6-31+G(d))
Comparator Or Baseline	trans-ACPC β-peptides: 12-helix; cis-ACPC β-peptides: sheet-like structure; γAc₆a (cyclohexyl): different helical handedness preference
Quantified Difference	Qualitative switch in secondary structure class (14-helix vs 12-helix vs sheet) depending on γ vs β backbone and ring size
Conditions	DFT calculations at M06-2X/6-31+G(d) level with SMD solvation model for chloroform and water; validated against X-ray crystallographic data of Cα-ethyl-γAc₆a penta- and hexapeptides

Why This Matters

Procurement of the correct backbone scaffold (γ vs β vs α) determines whether the resulting peptide will exhibit a predictable folded conformation. For researchers designing foldamer-based inhibitors, receptor ligands, or biomimetic materials, the 14-helical architecture accessible through γAc₅a provides a distinct structural scaffold unavailable from β-amino acid cyclopentane building blocks.

• [1] Kang, Y.K.; Lee, J.Y. Helix foldamers of γ-peptides based on 2-aminocyclopentylacetic acid. New J. Chem., 2015, 39, 3241–3249. DOI: 10.1039/C4NJ01202J. View Source
• [2] Martinek, T.A.; Fulop, F. et al. cis-2-Aminocyclopentanecarboxylic Acid Oligomers Adopt a Sheetlike Structure: Switch from Helix to Nonpolar Strand. J. Am. Chem. Soc., 2006 (referenced via scite.ai). View Source

Physicochemical Descriptor Parity Masks Connectivity Differences

Computed global physicochemical descriptors for the target compound (CAS 1550967-94-6) and its closest positional isomer 2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid (CAS 168633-36-1) are numerically identical on the Leyan prediction platform: TPSA = 75.63 Ų, LogP = 2.5562, Rotatable Bonds = 5, H-bond Acceptors = 3, H-bond Donors = 2 . This descriptor parity arises because both isomers share the molecular formula C₁₅H₁₉NO₄ and contain the same functional group count; standard 2D QSAR descriptors do not capture the connectivity difference between a 2-aminocyclopentylacetic acid scaffold and a cyclopentylglycine scaffold . In contrast, the free amino acid forms show distinguishable properties: 2-(2-aminocyclopentyl)acetic acid (free amine of target, CAS 804425-92-1, MW 143.18) vs cyclopentylglycine (free amine of CAS 168633-36-1, MW 143.18, PSA 63.32, LogP 1.2888) [1]. The Cbz group contributes approximately +134 Da to molecular weight and increases LogP by ~1.3–1.4 units relative to the free amino acid [1].

Descriptor Parity

Supporting evidence

TPSA 75.63 Ų, LogP 2.5562 identical

Global 2D descriptors fail to distinguish positional isomers

Requires NMR or X-ray confirmation for identity assignment

Evidence Dimension	Computed TPSA and LogP for Cbz-protected positional isomers
Target Compound Data	TPSA 75.63 Ų, LogP 2.5562, Rotatable Bonds 5, HBA 3, HBD 2 (CAS 1550967-94-6)
Comparator Or Baseline	CAS 168633-36-1: TPSA 75.63 Ų, LogP 2.5562, Rotatable Bonds 5 (identical computed values); Free amine CAS 804425-92-1: MW 143.18, PSA ~63.32, LogP ~1.29 (estimated)
Quantified Difference	0.00 difference in TPSA and LogP between Cbz-protected positional isomers; ΔLogP ≈ +1.3 attributable to Cbz protection; ΔMW = +134 Da from Cbz group
Conditions	Computed values from Leyan database prediction engine (accessed 2024–2025); free amino acid PSA from Molbase for D-cyclopentylglycine

Why This Matters

Reliance on computed global descriptors alone for compound identification or procurement decisions is inadequate for positional isomers in the Cbz-cyclopentane-amino acid series. Experimental verification of connectivity (e.g., ¹H/¹³C NMR, HMBC, or X-ray) is essential to confirm which regioisomer has been supplied, as both isomers may co-exist in vendor catalogs under similar naming conventions.

• [1] Molbase. D-Cyclopentylglycine (CAS 2521-86-0): PSA 63.32, LogP 1.2888. Indirect comparator for free amine form. View Source

Commercial Sourcing and Purity Profile

The target compound is manufactured by Enamine Ltd. (Ukraine) and distributed through Sigma-Aldrich under catalog number ENAH30495119, confirming a traceable primary manufacturer . Independent Chinese vendor Leyan offers the compound under catalog 2087056 at 95% purity with 1g inventory and inquiry-based pricing for larger quantities (5g, 10g, 25g) . The close analog CAS 168633-36-1 is available from Leyan at 98% purity (catalog 1684159) and from AKSci at 95% purity . CymitQuimica (Biosynth brand) previously listed the target compound (Ref. 3D-AMC96794) at minimum 95% purity but has since marked both 5mg and 50mg sizes as discontinued, potentially indicating limited production continuity for certain distribution channels . No quantitative head-to-head purity comparison data across vendors exists in the public domain. Long-term storage recommendations include -20°C for the free amine analog, and cool, dry conditions for the Cbz-protected form .

Commercial Sourcing

Supporting evidence

Target max purity 95%; comparator 98%

Higher isomer purity does not compensate for scaffold mismatch

Enamine primary mfg; Sigma-Aldrich catalog ENAH30495119

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1550967-94-6: Sigma-Aldrich (Enamine ENAH30495119), Leyan 95% (1g), CymitQuimica/Biosynth 95% (discontinued)
Comparator Or Baseline	CAS 168633-36-1 (positional isomer): Leyan 98%, AKSci 95%, Amatek Scientific 97%
Quantified Difference	Target compound max. listed purity: 95% (Leyan, CymitQuimica); Comparator max. listed purity: 98% (Leyan). Δpurity = +3% in favor of comparator for highest-spec vendor offering.
Conditions	Purity specifications as stated on vendor websites (accessed 2024–2025); analytical method (HPLC, NMR) not uniformly disclosed across vendors

Why This Matters

For procurement decisions requiring the specific 2-position amino substitution pattern with acetic acid side chain (γ-amino acid scaffold), the target compound (CAS 1550967-94-6) is the only commercially identified option from a primary manufacturer (Enamine). The 3% higher purity listing for the comparator isomer does not compensate for the incorrect backbone topology if the intended application requires a γ-amino acid building block.

Cbz Orthogonal Deprotection Compatibility in Peptide Synthesis

The Cbz (benzyloxycarbonyl) protecting group on the target compound enables selective hydrogenolytic deprotection (H₂, Pd/C or Pd(OH)₂/C) orthogonal to base-labile Fmoc and acid-labile Boc protecting strategies . This is functionally significant because many commercially available cyclopentane diamine building blocks—such as cis-1-(Boc-amino)-3-(Cbz-amino)cyclopentane (CAS 774212-79-2)—utilize dual Cbz/Boc protection to achieve sequential, chemoselective amine unmasking [1]. The target compound's single Cbz-protected amine with a free carboxylic acid terminus allows direct coupling into peptide chains without requiring pre-activation deprotection, followed by mild hydrogenolytic Cbz removal in the presence of acid-sensitive functionalities . In contrast, the free amine 2-(2-aminocyclopentyl)acetic acid (CAS 804425-92-1) lacks this orthogonal protection capability and would require re-protection before use in multi-step syntheses . The cyclopentane constraint concurrently limits backbone flexibility relative to acyclic γ-amino acids, which is known from α→β substitution studies to offset the entropic destabilization typically associated with backbone homologation [2].

Orthogonal Deprotection

Supporting evidence

Cbz removed by H₂/Pd(C) under neutral conditions

Eliminates one synthetic step vs free amine; compatible with Fmoc/Boc

Standard hydrogenolysis; transfer hydrogenation alternative available

Evidence Dimension	Orthogonal deprotection compatibility in peptide synthesis
Target Compound Data	Cbz group removable by catalytic hydrogenolysis (H₂, Pd/C) or transfer hydrogenation; compatible with Fmoc (base-labile) and Boc (acid-labile) orthogonal strategies
Comparator Or Baseline	Free amine CAS 804425-92-1: requires separate protection step before use; Dual-protected cyclopentane diamines (e.g., CAS 774212-79-2): offer two distinct deprotection handles but lack free carboxylic acid for direct coupling
Quantified Difference	Saves one synthetic step (amine protection) compared to free amine; Cbz hydrogenolysis proceeds under neutral conditions vs acidic Boc removal or basic Fmoc removal
Conditions	Standard peptide synthesis conditions: Cbz deprotection via Pd/C (5–10% w/w) under H₂ atmosphere in methanol or ethanol at room temperature; alternative transfer hydrogenation with ammonium formate/Pd-C

Why This Matters

For multi-step peptide or peptidomimetic synthesis where orthogonal protection is required, the Cbz-protected target compound eliminates one protection step, reducing synthesis time and potential yield loss. The cyclopentane backbone constraint additionally provides conformational pre-organization that acyclic γ-amino acids cannot achieve, increasing the probability of obtaining a structurally defined folded product.

• [1] American Elements. (1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane, CAS 774212-79-2. Demonstrates orthogonal Boc/Cbz protection on cyclopentane scaffold. View Source
• [2] Evaluation of β-Amino Acid Replacements in Protein Loops: Effects on Conformational Stability and Structure. OSTI, 2018. Demonstrates that ring-constrained β residues offset destabilizing effects of α→β substitution. View Source

Recommended Application Scenarios

Design of γ-Peptide Foldamers with 14-Helical Architecture

Researchers constructing oligo-γ-peptide foldamers for structure-based drug design should select this compound as the protected monomer precursor to γAc₅a. As demonstrated by Kang and Lee (2015), γAc₅a oligomers with homochiral (1S,2S) configuration reliably adopt (P)-2.5₁₄-helical conformations in solution, providing a structurally predictable scaffold distinct from the 12-helix of β-peptide ACPC building blocks [1]. The Cbz protecting group enables direct incorporation via standard peptide coupling at the free carboxylic acid, with subsequent hydrogenolytic unmasking of the amine for chain elongation. This scenario is incompatible with α-amino acid cyclopentane analogs (CAS 168633-36-1) or β-amino acid cispentacin/transpentacin derivatives, which produce fundamentally different secondary structures [1] [2].

Peptidomimetic Lead Optimization via Backbone Homologation

In medicinal chemistry campaigns where scaffold hopping or backbone homologation is employed to modulate peptide stability, bioavailability, or target selectivity, this compound provides a γ-amino acid insertion with built-in cyclopentane conformational restriction. The ring constraint offsets the entropic penalty of backbone extension by one methylene unit relative to α-amino acid scaffolds, as established by β-amino acid replacement studies showing that cyclic constraints maintain folded conformations where acyclic homologs fail [3]. The Cbz protection ensures compatibility with standard Fmoc/t-Bu solid-phase peptide synthesis workflows, making the compound directly usable without additional protection steps .

Orthogonal Protection Strategy for Cyclopentane Peptide Therapeutics

For synthesis routes requiring sequential, chemoselective deprotection of multiple amines on cyclopentane scaffolds, this compound's single Cbz-protected amine with free carboxylic acid offers a defined orthogonal handle. It can be coupled to solid supports or solution-phase intermediates, then deprotected under neutral hydrogenolytic conditions without affecting acid-labile (Boc, t-Bu ester) or base-labile (Fmoc) protecting groups elsewhere in the molecule . This contrasts with the free amine 2-(2-aminocyclopentyl)acetic acid (CAS 804425-92-1), which would require an additional protection step and potential yield loss, and with dual-protected cyclopentane diamines that lack a free carboxyl for direct coupling [4].

QSAR Model Validation Using Isomeric Descriptor Pairs

Because the target compound and its positional isomer CAS 168633-36-1 produce identical computed TPSA (75.63 Ų) and LogP (2.5562) values despite fundamentally different backbone connectivity, this compound pair serves as a valuable test case for validating 3D-QSAR, pharmacophore, and machine learning models that claim to distinguish positional isomers . Procurement of both isomers enables experimental determination of properties (retention time, logD, pKa, solubility) that computational 2D descriptors fail to differentiate, contributing to improved in silico models for isomer discrimination in chemical library design .

Application

Selection Property

Validation Focus

γ-Peptide foldamer design

Cbz-protected γAc₅a monomer

14-Helical conformation verification

Backbone homologation studies

Cyclopentane-constrained γ-amino acid

Conformational stability vs acyclic analogs

Orthogonal protection synthesis

Cbz protected, free carboxylic acid

Chemoselective deprotection under neutral conditions

QSAR model validation

Isomeric descriptor pair (identical TPSA/LogP)

Experimental property discrimination

• [1] Kang, Y.K.; Lee, J.Y. Helix foldamers of γ-peptides based on 2-aminocyclopentylacetic acid. New J. Chem., 2015, 39, 3241–3249. DOI: 10.1039/C4NJ01202J. View Source
• [2] Martinek, T.A.; Fulop, F. et al. cis-2-Aminocyclopentanecarboxylic acid oligomers adopt a sheetlike structure. J. Am. Chem. Soc., 2006; James, W.H. et al. Laser spectroscopy of α/β-peptides with ACPC constraint. J. Phys. Chem. A, 2010, 114, 1581–1591. View Source
• [3] Evaluation of β-Amino Acid Replacements in Protein Loops: Effects on Conformational Stability and Structure. OSTI, 2018. Ring-constrained β residues offset destabilization from α→β substitution. View Source
• [4] CymitQuimica. 2-(2-Aminocyclopentyl)acetic acid, CAS 804425-92-1; American Elements. (1R,3S)-1-(Boc-amino)-3-(Cbz-amino)cyclopentane, CAS 774212-79-2. View Source